Des(isopropylthiazolyl) Ritonavir
Des(isopropylthiazolyl) Ritonavir
Brand Name:
Vulcanchem
CAS No.:
176655-57-5
VCID:
VC0137764
InChI:
InChI=1S/C30H39N5O5S/c1-20(2)27(35-29(38)31-3)28(37)33-23(14-21-10-6-4-7-11-21)16-26(36)25(15-22-12-8-5-9-13-22)34-30(39)40-18-24-17-32-19-41-24/h4-13,17,19-20,23,25-27,36H,14-16,18H2,1-3H3,(H,33,37)(H,34,39)(H2,31,35,38)/t23-,25-,26-,27-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)NC
Molecular Formula:
C30H39N5O5S
Molecular Weight:
581.732
Des(isopropylthiazolyl) Ritonavir
CAS No.: 176655-57-5
Reference Standards
VCID: VC0137764
Molecular Formula: C30H39N5O5S
Molecular Weight: 581.732
| CAS No. | 176655-57-5 |
|---|---|
| Product Name | Des(isopropylthiazolyl) Ritonavir |
| Molecular Formula | C30H39N5O5S |
| Molecular Weight | 581.732 |
| IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-3-methyl-2-(methylcarbamoylamino)butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate |
| Standard InChI | InChI=1S/C30H39N5O5S/c1-20(2)27(35-29(38)31-3)28(37)33-23(14-21-10-6-4-7-11-21)16-26(36)25(15-22-12-8-5-9-13-22)34-30(39)40-18-24-17-32-19-41-24/h4-13,17,19-20,23,25-27,36H,14-16,18H2,1-3H3,(H,33,37)(H,34,39)(H2,31,35,38)/t23-,25-,26-,27-/m0/s1 |
| Standard InChIKey | UVQJGJZZUNOHCX-MNUOIFNESA-N |
| SMILES | CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)NC |
| Synonyms | (3S,4S,6S,9S)-4-Hydroxy-9-(1-methylethyl)-8,11-dioxo-3,6-bis(phenylmethyl)-2,7,10,12-tetraazatridecanoic Acid 5-Thiazolylmethyl Ester; |
| PubChem Compound | 66832582 |
| Last Modified | Nov 11 2021 |
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